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Compound of Interest

Compound Name: 2,7-Dimethyl-2,6-octadiene

Cat. No.: B099637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of the irregular
monoterpene 2,7-Dimethyl-2,6-octadiene. The information is compiled from publicly available
scientific databases and literature. This document details the known botanical origins, proposed
biosynthetic pathways, and generalized experimental protocols for the extraction and
identification of this compound.

Introduction

2,7-Dimethyl-2,6-octadiene is a C10 isoprenoid compound belonging to the class of irregular
monoterpenes. Unlike regular monoterpenes, which are formed by the head-to-tail linkage of
two isoprene units, irregular monoterpenes exhibit non-canonical arrangements. These
compounds are of interest to researchers for their potential biological activities and as synthons
in drug development. This guide focuses on the natural occurrences of 2,7-Dimethyl-2,6-
octadiene and its isomers.

Natural Occurrence

2,7-Dimethyl-2,6-octadiene and its isomers have been reported in a limited number of plant
species. The primary sources identified in chemical databases are summarized below. It is
important to note that while these sources are listed, detailed quantitative data in peer-
reviewed literature is scarce.
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Data on Natural Sources

Compound Natural Quantitative
CAS Number Plant Part(s)
Name Source(s) Data
) Solanum . ]
2,7-Dimethyl-2,6- ] N Not available in
) 16736-42-8 lycopersicum Not specified ) ]
octadiene cited literature
(Tomato)[1]
(6E)-2,6- . : :
_ Camellia - Not available in
dimethyl-2,6- 2792-39-4 ) ) Not specified ) )
, sinensis (Tea) cited literature
octadiene
(6E)-2,6- _ .
) Magnolia N Not available in
dimethyl-2,6- 2792-39-4 ) . Not specified ) )
) sieboldii cited literature
octadiene
(6E)-2,6- Zingiber _ )
) o » Not available in
dimethyl-2,6- 2792-39-4 officinale Not specified ) )
) ] cited literature
octadiene (Ginger)

Biosynthesis of Irregular Monoterpenes

The biosynthesis of irregular monoterpenes, such as 2,7-Dimethyl-2,6-octadiene, deviates

from the typical terpene synthesis pathway. Instead of the head-to-tail condensation of

dimethylallyl pyrophosphate (DMAPP) and isopentenyl pyrophosphate (IPP), irregular

monoterpenes are often formed through alternative enzymatic reactions. The proposed

pathway involves the non-head-to-tail coupling of two DMAPP units.
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Isopentenyl Pyrophosphate (IPP)

Geranyl Pyrophosphate (GPP)
(Regular Monoterpene Precursor)

Regular Monoterpenes

Monoterpene
Synthase

Dimethylallyl Pyrophosphate (DMAPP)

Irregular C10 Pyrophosphate
(e.g., Lavandulyl Pyrophosphate)

Dimethylallyl Pyrophosphate (DMAPP)

Irregular
Monoterpene
Synthase

Irregular Monoterpenes
(e.g., 2,7-Dimethyl-2,6-octadiene)
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.
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.
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Quantification
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Final Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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